Cas no 1806725-50-7 (5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride)

• Product Name: 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride
• CAS No: 1806725-50-7
• MF: C₇H₄ClF₃INO₃S
• MW: 401.529242515564
• CID: 4835359
• Update Time: 2025-05-25

5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride

• Inchi： 1S/C7H4ClF3INO3S/c1-3-5(16-7(9,10)11)2-4(12)6(13-3)17(8,14)15/h2H,1H3
• InChI Key： AAQFQVSQMBMRDL-UHFFFAOYSA-N
• SMILES： IC1C=C(C(C)=NC=1S(=O)(=O)Cl)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 372
• XLogP3: 3.4
• Topological Polar Surface Area: 64.599

Additional information on 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride

Introduction to 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1806725-50-7)

5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, with the CAS number 1806725-50-7, is a versatile intermediate widely utilized in the synthesis of various bioactive molecules. Its unique structural features, including the presence of an iodine atom, a methyl group, a trifluoromethoxy group, and a sulfonyl chloride moiety, make it a valuable building block for medicinal chemists and synthetic organic chemists.

The compound’s molecular structure is characterized by a pyridine core, which is a common scaffold in many pharmacologically active agents. The pyridine ring itself is electron-deficient due to the nitrogen atom’s lone pair, which enhances its reactivity in various chemical transformations. The presence of the iodine atom at the 5-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are pivotal in constructing complex molecular architectures.

The trifluoromethoxy group at the 3-position introduces electron-withdrawing effects and fluorine’s unique metabolic properties, which can influence the pharmacokinetic behavior of derived compounds. Fluorinated molecules are often more stable and have improved bioavailability, making them highly desirable in drug development. Additionally, the sulfonyl chloride functionality at the 6-position serves as a reactive handle for nucleophilic substitution reactions, enabling the introduction of diverse side chains or other pharmacophores.

In recent years, 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride has been explored in several cutting-edge research areas. One notable application is in the development of kinase inhibitors, where pyridine derivatives play a crucial role due to their ability to modulate enzyme activity. The compound’s reactivity allows for the rapid synthesis of analogs that can be screened for inhibitory effects on specific kinases involved in cancer and inflammatory diseases.

Moreover, this compound has found utility in the synthesis of antiviral agents. The pyridine scaffold is frequently incorporated into molecules that target viral proteases or polymerases. The trifluoromethoxy group enhances binding affinity by improving interactions with biological targets, while the sulfonyl chloride moiety facilitates further derivatization to optimize pharmacological properties.

Recent studies have also highlighted its role in designing small-molecule probes for protein interaction studies. By leveraging its reactivity, researchers can generate fluorescent or biotinylated derivatives that aid in understanding protein-protein interactions at the molecular level. This capability is particularly valuable in drug discovery pipelines where identifying key interaction partners is critical.

The synthesis of 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride involves multi-step organic transformations that showcase modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods are often employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound’s versatility but also demonstrate the advancements in synthetic organic chemistry that enable complex molecule construction.

In conclusion, 5-Iodo-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1806725-50-7) is a pivotal intermediate with broad applications in pharmaceutical research. Its unique structural attributes and reactivity make it indispensable for synthesizing novel bioactive molecules targeting various diseases. As research continues to evolve, this compound will undoubtedly remain a cornerstone in medicinal chemistry and drug development efforts.